Cas no 338411-29-3 (1-(2-chloro-6-fluorobenzyl)-2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole)

• Product Name: 1-(2-chloro-6-fluorobenzyl)-2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole
• CAS No: 338411-29-3
• MF: C₁₉H₁₂Cl₂FN₃
• MW: 372.223085403442
• CID: 5269961
• Update Time: 2026-03-09

1-(2-chloro-6-fluorobenzyl)-2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chloro-6-fluorophenyl)methyl]-2-(2-chloropyridin-3-yl)-1H-1,3-benzodiazole
• 1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-1H-1,3-BENZIMIDAZOLE
• 1-[(2-chloro-6-fluorophenyl)methyl]-2-(2-chloropyridin-3-yl)benzimidazole
• 1H-Benzimidazole, 1-[(2-chloro-6-fluorophenyl)methyl]-2-(2-chloro-3-pyridinyl)-
• Bionet1_001845
• Oprea1_171319
• HMS573I07
• 1-(2-chloro-6-fluorobenzyl)-2-(2-chloropyridin-3-yl)-1H-benzo[d]imidazole
• 1-(2-chloro-6-fluorobenzyl)-2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole

• Inchi： 1S/C19H12Cl2FN3/c20-14-6-3-7-15(22)13(14)11-25-17-9-2-1-8-16(17)24-19(25)12-5-4-10-23-18(12)21/h1-10H,11H2
• InChI Key： WNOKZWBLLYDORO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C(C2C(=NC=CC=2)Cl)=NC2C=CC=CC1=2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 454
• XLogP3: 5.3
• Topological Polar Surface Area: 30.7